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Compound of Interest

Compound Name: (R)-(-)-2-Octanol

Cat. No.: B1198660 Get Quote

For researchers, scientists, and professionals in drug development, the safe and effective

handling of chemical reagents is paramount. This guide provides essential safety and logistical

information for (R)-(-)-2-Octanol, a chiral alcohol utilized in various laboratory applications,

including as a chiral derivatizing agent and in kinetic resolutions. Adherence to these protocols

is critical for ensuring laboratory safety and procedural success.

Essential Safety Information at a Glance
Proper personal protective equipment (PPE) is the first line of defense against potential

exposure to (R)-(-)-2-Octanol. The following table summarizes the recommended PPE for

handling this chemical.
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Personal Protective Equipment (PPE) Specification

Eye Protection
Chemical splash goggles or a face shield

(minimum 8-inch) should be worn.[1]

Hand Protection
Chemical-resistant gloves (e.g., Nitrile rubber)

are required.

Skin and Body Protection

A lab coat or chemical-resistant apron should be

worn. In cases of potential significant exposure,

a chemical-resistant suit may be necessary.

Respiratory Protection

Use in a well-ventilated area or under a

chemical fume hood is required.[2][3] If

ventilation is inadequate, a NIOSH-approved

respirator with an organic vapor cartridge is

necessary.

Physical and Chemical Properties
Understanding the physical and chemical properties of (R)-(-)-2-Octanol is crucial for safe

handling and storage.
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Property Value

CAS Number 5978-70-1

Molecular Formula C₈H₁₈O

Molecular Weight 130.23 g/mol

Appearance Colorless liquid[4]

Odor Pleasant[4]

Boiling Point 175 °C (lit.)

Melting Point -38 °C[5]

Flash Point 71 °C (closed cup)[5]

Density 0.820 g/mL at 20 °C (lit.)

Solubility in Water Slightly soluble

Operational Plan: Step-by-Step Handling Procedure
This section outlines a standard operating procedure for handling (R)-(-)-2-Octanol in a

laboratory setting, from preparation to use in a typical reaction.

1. Preparation and Precautionary Measures:

Ensure the work area is clean and uncluttered.
Verify that a chemical fume hood is operational.
Confirm the availability and proper functioning of safety equipment, including an eyewash
station and safety shower.
Don all required personal protective equipment (PPE) as detailed in the table above.

2. Handling and Use:

Transport the container of (R)-(-)-2-Octanol in a secondary container to the fume hood.
Carefully open the container, avoiding splashes.
Measure the required amount of (R)-(-)-2-Octanol using appropriate glassware (e.g.,
graduated cylinder, pipette).
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If using as a reagent, slowly add it to the reaction vessel under controlled conditions (e.g.,
dropwise addition, controlled temperature).
If used as a solvent, add the solute to the (R)-(-)-2-Octanol in the reaction vessel.
Keep the container of (R)-(-)-2-Octanol sealed when not in use.

3. Storage:

Store (R)-(-)-2-Octanol in a tightly sealed container in a cool, dry, and well-ventilated area.[2]
Keep away from heat, sparks, open flames, and other sources of ignition.[3]
Store separately from strong oxidizing agents.[6]

Emergency Response and First Aid
Immediate and appropriate action is critical in the event of an exposure to (R)-(-)-2-Octanol.

Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[1]

Skin Contact

Remove contaminated clothing and shoes.

Immediately flush skin with plenty of water for at

least 15 minutes. Seek medical attention if

irritation develops or persists.

Inhalation

Move the exposed person to fresh air. If not

breathing, give artificial respiration. If breathing

is difficult, give oxygen. Seek medical attention.

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water. Never

give anything by mouth to an unconscious

person. Seek immediate medical attention.

Disposal Plan
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Proper disposal of (R)-(-)-2-Octanol and its containers is essential to prevent environmental

contamination and ensure regulatory compliance.

1. Waste Collection:

Collect all waste containing (R)-(-)-2-Octanol in a designated, properly labeled, and sealed
container.
Do not mix with other waste streams unless compatible.

2. Disposal Procedure:

Dispose of the chemical waste through a licensed professional waste disposal service.[3]
This combustible material may be burned in a chemical incinerator equipped with an
afterburner and scrubber.[3]
Empty containers should be triple-rinsed with a suitable solvent and disposed of as
hazardous waste.

Visualizing Safe Handling and Emergency Response
To further clarify the procedures, the following diagrams illustrate the logical workflow for

handling (R)-(-)-2-Octanol and the appropriate response to an exposure event.
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Safe Handling Workflow for (R)-(-)-2-Octanol

1. Preparation

2. Handling

3. Post-Handling

Don PPE

Prepare Work Area

Check Safety Equipment

Transport to Fume Hood

Measure Reagent

Use in Reaction

Store Properly

Clean Work Area

Dispose of Waste

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of (R)-(-)-2-Octanol.
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Emergency Response for (R)-(-)-2-Octanol Exposure

Immediate Actions

Exposure Event

Eye Contact:
Flush with water for 15 min.

Skin Contact:
Flush with water for 15 min.

Inhalation:
Move to fresh air.

Ingestion:
Do NOT induce vomiting.

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: First aid procedures for different types of exposure to (R)-(-)-2-Octanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Navigating the Safe Handling of (R)-(-)-2-Octanol: A
Comprehensive Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1198660#personal-protective-equipment-for-
handling-r-2-octanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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